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Compound of Interest

Compound Name: Quil A

CAS No.: 66594-14-7

Cat. No.: B12642105

Get Quote

Introduction

Quil A is a saponin-based adjuvant derived from the bark of the South American tree, Quillaja

saponaria Molina. It is widely used in veterinary vaccines and immunological research to

enhance the immune response to co-administered antigens.[1][2][3] Quil A is a complex

mixture of more than 23 different saponins.[2] Its potent immunostimulatory properties make it

an effective adjuvant for inducing both humoral (antibody-mediated) and cell-mediated

immunity.[1][3]

Mechanism of Action

The adjuvant activity of Quil A is multifaceted:

Antigen Presentation: Quil A forms mixed micelles with protein antigens, which facilitates

their uptake by antigen-presenting cells (APCs) such as dendritic cells.[4]

Immune Response Polarization: It is known to stimulate a mixed Th1 and Th2 immune

response, leading to the production of various antibody isotypes and the activation of

cytotoxic T lymphocytes (CTLs).[4][5]
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Inflammasome Activation: A key mechanism of Quil A's action is the activation of the NLRP3

(NOD-like receptor pyrin domain-containing protein 3) inflammasome in APCs.[3][5] This

activation leads to the cleavage of pro-caspase-1 into active caspase-1, which in turn

processes pro-inflammatory cytokines IL-1β and IL-18 into their mature, secreted forms.[3][6]

This cytokine release creates a pro-inflammatory environment that enhances the adaptive

immune response.

Quantitative Data: Quil A Dosage for Mice
The selection of an appropriate dose is critical for maximizing adjuvanticity while minimizing

toxicity. Dosages can vary based on the antigen, mouse strain, and desired immune outcome.

Below is a summary of doses used in various murine experiments.
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Parameter
Dose per
Mouse

Route of
Administrat
ion

Mouse
Strain

Notes Source(s)

Recommend

ed Working

Dose

≤ 15 µg - -

General

recommendat

ion from a

commercial

supplier.

[1]

Effective

Dose

(Influenza

Vaccine)

5 µg
Microneedle

Patch

Aged (21-

month-old)

mice

Used in

combination

with cGAMP

adjuvant to

enhance

protective

immunity.

[7]

Effective

Dose

(Nanoparticle

Formulation)

5 µg
Subcutaneou

s (s.c.)
BALB/c

Quil A was

formulated

into ISCOM-

like

nanoparticles

(IMXQA).

[8]

Effective

Dose

(Purified

Fractions)

20 µg Intradermal -

Refers to

purified

fractions of

Quil A, such

as QS-21,

which

showed

increased

IgG

responses.

[2]

Lethal Dose

(Acute

Toxicity)

100 µg - 200

µg

Subcutaneou

s (s.c.)

BALB/c All mice in

the groups

treated with

100 µg or 200

[5][9]
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µg died within

5 days post-

injection.

Note: Quil A is known to have a narrow therapeutic window, and its toxicity, including

hemolysis, is a significant consideration.[2] Doses exceeding 20 µg should be approached with

caution and may require pilot toxicity studies. The purified saponin fraction, QS-21, is noted to

be less toxic than the crude Quil A mixture.[2]

Experimental Protocols
Protocol 1: Preparation and Administration of Quil A
Adjuvant Formulation
This protocol describes the basic steps for preparing a Quil A-adjuvanted vaccine formulation

for subcutaneous injection in mice.

Materials:

Quil A (lyophilized powder)

Antigen of interest

Sterile, pyrogen-free Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Sterile 1.5 mL microcentrifuge tubes

Sterile syringes (e.g., 27-30 gauge insulin syringes)

Vortex mixer

Procedure:

Reconstitution of Quil A:

Aseptically reconstitute the lyophilized Quil A in sterile PBS to create a stock solution

(e.g., 1 mg/mL).
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Gently vortex until fully dissolved. Quil A solutions can be prone to foaming; avoid

vigorous shaking.

The reconstituted stock should be stored according to the manufacturer's instructions

(typically at -20°C).

Preparation of Antigen-Adjuvant Emulsion:

On the day of immunization, thaw the Quil A stock solution and the antigen solution.

Calculate the required volumes based on the final desired dose per mouse (e.g., 10 µg

Quil A and 20 µg antigen) and the total injection volume (typically 100 µL for

subcutaneous injection).

In a sterile microcentrifuge tube, first add the required volume of the antigen solution.

Gently add the required volume of the Quil A stock solution to the antigen.

Add sterile PBS to reach the final injection volume (e.g., 100 µL per mouse).

Mix gently by flicking the tube or brief, low-speed vortexing. The formulation should be

kept on ice until injection.

Immunization of Mice:

This protocol assumes an immunization schedule of day 0, 14, and 28.[5][9]

Gently restrain the mouse.

Lift the loose skin on the back of the neck or flank to form a "tent".

Insert the needle (bevel up) into the base of the tented skin, parallel to the body.

Inject the 100 µL of the antigen-adjuvant formulation into the subcutaneous space.

Withdraw the needle and gently apply pressure to the injection site for a moment to

prevent leakage.
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Monitor the mice for any adverse local reactions (e.g., swelling, lesions) or systemic

effects post-injection.[9]

Protocol 2: Measurement of Antigen-Specific Antibodies
by ELISA
This protocol provides a general method for determining the titer of antigen-specific IgG in

serum collected from immunized mice.

Materials:

96-well high-binding ELISA plates

Antigen

Coating Buffer (e.g., 0.1 M Carbonate-Bicarbonate Buffer, pH 9.6)

Wash Buffer (PBS with 0.05% Tween-20, PBST)

Blocking Buffer (e.g., 5% non-fat dry milk or BSA in PBST)

Mouse serum samples

HRP-conjugated secondary antibody (e.g., Goat anti-mouse IgG-HRP)

TMB (3,3’,5,5’-Tetramethylbenzidine) substrate

Stop Solution (e.g., 2 M H₂SO₄)

Microplate reader (450 nm)

Procedure:

Plate Coating:

Dilute the antigen to an optimal concentration (e.g., 1-5 µg/mL) in Coating Buffer.

Add 100 µL of the diluted antigen to each well of the 96-well plate.
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Incubate overnight at 4°C.

Blocking:

Wash the plate 3 times with 200 µL/well of Wash Buffer.

Add 200 µL/well of Blocking Buffer.

Incubate for 1-2 hours at room temperature.

Incubation with Primary Antibody (Serum):

Wash the plate 3 times with Wash Buffer.

Prepare serial dilutions of the mouse serum samples in Blocking Buffer (e.g., starting from

1:100).

Add 100 µL of the diluted serum to the appropriate wells. Include a negative control

(serum from a non-immunized mouse).

Incubate for 2 hours at room temperature.

Incubation with Secondary Antibody:

Wash the plate 5 times with Wash Buffer.

Dilute the HRP-conjugated secondary antibody in Blocking Buffer according to the

manufacturer's recommendation.

Add 100 µL of the diluted secondary antibody to each well.

Incubate for 1 hour at room temperature, protected from light.

Development and Measurement:

Wash the plate 5 times with Wash Buffer.

Add 100 µL of TMB substrate to each well.
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Incubate in the dark at room temperature until a blue color develops (typically 5-15

minutes).

Stop the reaction by adding 50 µL of Stop Solution to each well. The color will change from

blue to yellow.

Read the absorbance at 450 nm on a microplate reader within 30 minutes. The antibody

titer is typically defined as the reciprocal of the highest dilution that gives an absorbance

value above a predetermined cut-off (e.g., 2-3 times the background).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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